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Compound of Interest

Compound Name: 4-Bromo-2,6-difluoroaniline

Cat. No.: B033399 Get Quote

An In-depth Technical Guide to 4-Bromo-2,6-difluoroaniline (CAS: 67567-26-4)

This technical guide provides a comprehensive overview of 4-Bromo-2,6-difluoroaniline, a

versatile chemical intermediate with significant applications in pharmaceutical development,

materials science, and organic synthesis. This document is intended for researchers, scientists,

and drug development professionals.

Chemical Properties and Identification
4-Bromo-2,6-difluoroaniline is a tri-halogenated aniline derivative.[1] Its unique structure,

featuring a bromine atom at the para-position and two fluorine atoms at the ortho-positions,

imparts distinct chemical reactivity, making it a valuable building block in complex molecular

synthesis.[1][2] The presence of multiple functional groups allows for a wide range of chemical

transformations.[1][2]
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Property Value Reference

CAS Number 67567-26-4 [3]

Molecular Formula C₆H₄BrF₂N [4][3][5][6]

Molecular Weight 208.01 g/mol [2][3]

Appearance
White to brown crystalline

powder
[2][3][6]

Melting Point 62-66 °C [3]

Purity ≥98% (GC) [3]

InChI Key
BFQSQUAVMNHOEF-

UHFFFAOYSA-N
[7][8]

SMILES string Nc1c(F)cc(Br)cc1F [7]

Synthesis Protocols
The synthesis of 4-Bromo-2,6-difluoroaniline is most commonly achieved through the

bromination of 2,6-difluoroaniline. Two primary methods have been reported, with the direct

bromination in acetic acid being a prevalent approach.

Experimental Protocol: Direct Bromination of 2,6-
difluoroaniline
This protocol details a one-step synthesis method.

Materials:

2,6-difluoroaniline

Bromine

Glacial acetic acid

Sodium thiosulphate
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Sodium acetate

Water

Diethyl ether

Magnesium sulfate (MgSO₄)

Procedure:[8]

Dissolve 2,6-difluoroaniline (101.5 g, 0.79 mol) in glacial acetic acid (550 ml).

Slowly add a solution of bromine (127.0 g, 0.79 mol) in glacial acetic acid (200 ml) dropwise

to the stirred solution, maintaining the temperature below 25°C.

Stir the mixture at room temperature for 2 hours.

Add sodium thiosulphate (50 g), sodium acetate (125 g), and water (700 ml) to the reaction

mixture.

Cool the mixture in a refrigerator overnight to precipitate the product.

Filter the crude product and dissolve it in diethyl ether.

Wash the ether phase sequentially with water, 10% sodium hydroxide solution, and water.

Dry the organic layer over anhydrous MgSO₄.

Remove the solvent under reduced pressure to yield a pale yellow solid.

The solid can be further purified by steam distillation to obtain a colorless solid product.

A similar, smaller-scale procedure involves dissolving 2,6-difluoroaniline (3.0 g, 22.56 mmol) in

acetic acid (10 mL), followed by the dropwise addition of bromine (1.2 mL).[9] The mixture is

stirred for 15 minutes at room temperature.[9] After the reaction, the solvent is evaporated, the

residue is neutralized with aqueous sodium carbonate, and the product is extracted with

dichloromethane.[9] The combined organic phases are dried and concentrated to yield the final

product.[9]
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Synthesis Workflow Diagram

Reactants

Reaction & Workup Product

2,6-Difluoroaniline

Bromination
(Stirring, <25°C)Bromine

Acetic Acid (Solvent)

Quenching
(Na₂S₂O₃, NaOAc, H₂O)

Extraction
(Diethyl Ether)

Purification
(Washing, Drying, Evaporation) 4-Bromo-2,6-difluoroaniline

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Bromo-2,6-difluoroaniline.

Applications in Research and Development
4-Bromo-2,6-difluoroaniline is a key intermediate in the synthesis of a variety of high-value

organic molecules. Its utility spans pharmaceuticals, agrochemicals, and materials science.[2]

[3][6]

Pharmaceutical Applications
This compound is a crucial building block in the development of novel therapeutic agents.[3] It

is particularly valuable in the synthesis of anti-cancer and anti-inflammatory drugs.[3] One

notable application is in the preparation of potent inhibitors of the VEGF receptor tyrosine

kinase, a key target in angiogenesis-related cancer therapies.[10]

Agrochemical Applications
In the agricultural sector, 4-Bromo-2,6-difluoroaniline is used in the formulation of herbicides

and pesticides, contributing to improved crop protection.[3]
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Materials Science Applications
The unique electronic properties imparted by the fluorine and bromine substituents make this

compound suitable for applications in advanced materials. It is used in the synthesis of:

Hole-transporting materials for perovskite solar cells and OLEDs.[1]

Photo-switching materials, such as Pd-azobenzene complexes that can reversibly switch

between two self-assembled structures.[1][2]

Specialty dyes and pigments, where it contributes to enhanced colorfastness and stability.[3]

Organic Synthesis Reactions
The different reactive sites on the 4-Bromo-2,6-difluoroaniline molecule allow for a variety of

chemical transformations:

The bromine atom at the para-position is amenable to palladium-catalyzed coupling

reactions, such as Suzuki and Heck couplings, enabling the extension of the molecular

framework.

The amine group acts as a nucleophile and can be oxidized to form azo compounds.[1][2]

The fluorine atoms modulate the electronic properties of the molecule and can participate in

nucleophilic aromatic substitution reactions.[1][2]

Application Workflow Diagram
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Caption: Applications of 4-Bromo-2,6-difluoroaniline.

Safety and Handling
4-Bromo-2,6-difluoroaniline is classified as harmful if swallowed, in contact with skin, or if

inhaled.[11][12][13] It can cause skin and serious eye irritation, and may cause respiratory

irritation.[11][12]

Precautionary Measures:

Handling: Use in a well-ventilated area.[11] Wear appropriate personal protective equipment

(PPE), including gloves, protective clothing, and eye/face protection.[11][13] Avoid breathing

dust, fume, gas, mist, vapors, or spray.[11][13]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11] Keep

away from incompatible materials such as oxidizing agents.[13]

First Aid:

If swallowed: Get medical help.[11]

If on skin: Wash with plenty of water.[11]
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If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[11]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[11]

Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Conclusion
4-Bromo-2,6-difluoroaniline is a highly versatile and valuable chemical intermediate. Its

unique structural features and reactivity make it an essential building block in the synthesis of a

wide array of compounds with important applications in pharmaceuticals, agrochemicals, and

materials science. Proper handling and storage procedures are essential to ensure its safe use

in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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